Cas no 1353984-28-7 (3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353984-28-7
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• MDL: MFCD21098535
• CID: 4588322
• Update Time: 2025-05-25

3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD21098535
• Inchi： 1S/C17H28N4O3/c1-5-23-15-9-14(19-12-20-15)18-10-13-7-6-8-21(11-13)16(22)24-17(2,3)4/h9,12-13H,5-8,10-11H2,1-4H3,(H,18,19,20)
• InChI Key： QPAPGIVUDWJDBS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CNC2=CC(OCC)=NC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8

Additional information on 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester

Professional Introduction to 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353984-28-7)

3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester, identified by the CAS number 1353984-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a piperidine core, which is a six-membered heterocyclic amine, linked to an ethoxy-substituted pyrimidine moiety. The presence of the tert-butyl ester group at the carboxylic acid position enhances the stability of the molecule, making it suitable for further chemical modifications and synthetic applications. Such structural attributes are particularly relevant in the design of novel therapeutic agents targeting various physiological pathways.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine derivatives due to their demonstrated efficacy in modulating biological processes. The 6-Ethoxy-pyriMidin-4-ylaMino segment of this compound suggests potential interactions with enzymes and receptors involved in metabolic and signaling pathways. Preliminary studies have indicated that derivatives of this nature may exhibit inhibitory effects on certain kinases and other enzymes relevant to inflammatory and oncological conditions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The tert-butyl ester functionality serves as a protective group for the carboxylic acid moiety, allowing for selective modifications at other sites without unwanted side reactions. This characteristic is particularly valuable in multi-step synthetic routes where regioselectivity is paramount. Researchers have leveraged this property to develop intermediates for more complex drug molecules, demonstrating the compound's utility as a building block in medicinal chemistry.

The pharmaceutical industry has been increasingly focused on identifying small molecules that can modulate protein-protein interactions (PPIs) and other complex biological processes. The unique scaffold of 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester positions it as a promising candidate for such applications. Its ability to interact with specific targets while maintaining structural integrity makes it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how this compound might interact with biological targets. These tools have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. The integration of experimental data with computational methods has provided a more holistic view of the compound's pharmacokinetic properties, including solubility, permeability, and metabolic stability.

The synthesis of 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making large-scale production more feasible. This progress underscores the compound's significance as both a research tool and a potential starting material for industrial applications.

In conclusion, 3-[(6-Ethoxy-pyriMidin-4-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353984-28-7) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and synthetic accessibility makes it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in the discovery and development of new therapies.